2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl-

• CAS No.: 141838-52-0
• Molecular Formula: C18H18N4
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 1-methyl-2-(2-propyl-3H-benzimidazol-5-yl)benzimidazole
• InChI: InChI=1S/C18H18N4/c1-3-6-17-19-13-10-9-12(11-15(13)20-17)18-21-14-7-4-5-8-16(14)22(18)2/h4-5,7-11H,3,6H2,1-2H3,(H,19,20)
• InChI Key: PBNBFSURMQVUNX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(N1)C=C(C=C2)C3=NC4=CC=CC=C4N3C

Description

2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl- is a useful research compound. Its molecular formula is C18H18N4 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.7 g (25 mMol) of 2-n-propyl-benzimidazole-5-carboxylic acid-hemisulphate and 4.9 g (25 mMol) of 2-methylaminoaniline-dihydrochloride in 200 g of polyphosphoric acid is stirred for 5 hours at 150° C., then poured onto 600 ml of water and made alkaline with concentrated ammonia whilst cooling with ice. The resulting solution is extracted three times with 200 ml of ethyl acetate, the crude product thus obtained is purified by column chromatography (300 g of silica gel; eluant:methylene chloride/methanol=15:1).